Cas no 2386703-96-2 (9H-Purine, 2-chloro-9-(1-methyl-1H-pyrazol-4-yl)-)

• Product Name: 9H-Purine, 2-chloro-9-(1-methyl-1H-pyrazol-4-yl)-
• CAS No: 2386703-96-2
• MF: C₉H₇ClN₆
• MW: 234.64
• CID: 5307385
• PubChem ID: 126843240
• Update Time: 2025-06-15

9H-Purine, 2-chloro-9-(1-methyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine, 2-chloro-9-(1-methyl-1H-pyrazol-4-yl)-
• AKOS037651754
• CS-M3710
• 2-chloro-9-(1-methylpyrazol-4-yl)purine
• CS-17287
• 2386703-96-2
• 2-chloro-9-(1-methyl-1H-pyrazol-4-yl)-9H-purine
• E82965

• Inchi： 1S/C9H7ClN6/c1-15-4-6(2-13-15)16-5-12-7-3-11-9(10)14-8(7)16/h2-5H,1H3
• InChI Key： AUAOQEUUUFAHIS-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(Cl)=NC=2)N(C2=CN(C)N=C2)C=1

Computed Properties

• Exact Mass: 234.0420719g/mol
• Monoisotopic Mass: 234.0420719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61.4Ų

Additional information on 9H-Purine, 2-chloro-9-(1-methyl-1H-pyrazol-4-yl)-

Recent Advances in the Study of 9H-Purine, 2-chloro-9-(1-methyl-1H-pyrazol-4-yl)- (CAS: 2386703-96-2)

The compound 9H-Purine, 2-chloro-9-(1-methyl-1H-pyrazol-4-yl)- (CAS: 2386703-96-2) has recently emerged as a significant focus in chemical biology and medicinal chemistry research. This purine derivative has shown promising potential in various therapeutic applications, particularly in the field of kinase inhibition and cancer treatment. Recent studies have explored its unique structural features, synthetic pathways, and biological activities, positioning it as a valuable scaffold for drug development.

Structural analysis reveals that the incorporation of the 1-methyl-1H-pyrazol-4-yl moiety at the 9-position of the purine ring system confers distinct electronic and steric properties to the molecule. This modification has been shown to enhance binding affinity to specific kinase targets while maintaining favorable pharmacokinetic properties. The 2-chloro substitution further contributes to the compound's reactivity and potential for further derivatization, making it a versatile intermediate in medicinal chemistry.

Recent synthetic approaches to 9H-Purine, 2-chloro-9-(1-methyl-1H-pyrazol-4-yl)- have focused on optimizing yield and purity while minimizing byproduct formation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic route with an overall yield of 78%, significantly higher than previous methods. The optimized protocol employs palladium-catalyzed cross-coupling reactions followed by selective chlorination, offering better control over regioselectivity.

Biological evaluations have revealed potent inhibitory activity against several clinically relevant kinases, particularly those involved in oncogenic signaling pathways. In vitro studies show IC50 values in the low nanomolar range for specific kinase targets, with notable selectivity profiles. The compound's ability to penetrate cell membranes and maintain stability in physiological conditions has been confirmed through extensive ADME (Absorption, Distribution, Metabolism, and Excretion) studies.

Current research is exploring the therapeutic potential of this compound in various cancer models. Preliminary results from xenograft studies demonstrate significant tumor growth inhibition with manageable toxicity profiles. Researchers are particularly interested in its potential as a combination therapy agent, showing synergistic effects with existing chemotherapeutic drugs in certain cancer types.

The future development of 9H-Purine, 2-chloro-9-(1-methyl-1H-pyrazol-4-yl)- appears promising, with several pharmaceutical companies reportedly investigating its derivatives in preclinical development pipelines. Its unique structural features and demonstrated biological activity make it a compelling candidate for further optimization and potential clinical translation in the coming years.